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Abstract

Cisplatin, a cornerstone of cancer chemotherapy, exerts its cytotoxic effects primarily through
the formation of DNA adducts, which obstruct fundamental cellular processes like replication
and transcription.[1] The efficacy of cisplatin is profoundly influenced by the cell's capacity to
repair this DNA damage. In cells with compromised DNA repair pathways, the persistence of
cisplatin-induced lesions leads to heightened cytotoxicity. This guide provides an in-depth
examination of cisplatin's mechanism of action, with a particular focus on its effects in cells
deficient in key DNA repair pathways, including Nucleotide Excision Repair (NER), Mismatch
Repair (MMR), and Homologous Recombination (HR), the latter often associated with
BRCA1/2 mutations. This document details the molecular interactions of cisplatin with DNA, the
cellular responses to the ensuing damage, and the experimental methodologies used to
investigate these processes.

Cisplatin-DNA Interaction: The Genesis of
Cytotoxicity
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Cisplatin's therapeutic action is initiated by its entry into the cell and subsequent aquation, a
process where the chloride ligands are replaced by water molecules. This aquated form of
cisplatin is highly reactive and readily binds to the N7 position of purine bases in the DNA.[2][3]
This binding results in the formation of various DNA adducts, with the most prevalent being 1,2-
intrastrand crosslinks between adjacent guanine residues (GpG), accounting for approximately
65% of all adducts.[4] Other significant adducts include 1,2-intrastrand crosslinks between an
adenine and a guanine (ApG) (25%), 1,3-intrastrand crosslinks, and a smaller fraction of
interstrand crosslinks.[4][5] These adducts introduce significant distortions into the DNA double
helix, which serve as the primary trigger for the cellular DNA damage response (DDR).[1][6]

Table 1: Major Cisplatin-DNA Adducts

Adduct Type Frequency Description

Crosslink between two
1,2-intrastrand d(GpG) ~65% adjacent guanine bases on the

same DNA strand.

Crosslink between an adjacent
1,2-intrastrand d(ApG) ~25% adenine and guanine on the

same DNA strand.

Crosslink between two
1,3-intrastrand d(GpNpG) Less frequent guanine bases separated by

one nucleotide.

) Crosslink between bases on
Interstrand Crosslinks Low percentage )
opposite DNA strands.

Cisplatin bound to a single
DNA base.

Monofunctional Adducts Variable

The Role of Nucleotide Excision Repair (NER) in
Cisplatin Resistance

The Nucleotide Excision Repair (NER) pathway is the primary mechanism for removing bulky,
helix-distorting DNA lesions, including cisplatin-induced intrastrand adducts.[7][8][9]
Consequently, the efficiency of the NER pathway is a major determinant of a cell's sensitivity to
cisplatin.[7][8]
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NER Pathway Overview

The NER pathway can be broadly divided into two sub-pathways:
e Global Genome NER (GG-NER): This pathway surveys the entire genome for DNA damage.

e Transcription-Coupled NER (TC-NER): This pathway specifically repairs lesions in the
transcribed strand of active genes, which block the progression of RNA polymerase.[9]

Both pathways converge on a common set of steps: damage recognition, unwinding of the
DNA around the lesion, dual incision of the damaged strand, removal of the oligonucleotide
containing the adduct, and synthesis of a new DNA strand using the undamaged strand as a
template.[7][8]

NER Deficiency and Cisplatin Hypersensitivity

Cells with defects in NER pathway components, such as those from individuals with Xeroderma
Pigmentosum (XP) or Cockayne Syndrome (CS), exhibit hypersensitivity to cisplatin.[9] This is
because the inability to remove cisplatin adducts leads to persistent blockage of replication and
transcription, ultimately triggering apoptosis.[9] Conversely, overexpression of NER-related
genes, such as ERCC1, is a well-documented mechanism of cisplatin resistance in various

cancer types.[10]
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Caption: The Nucleotide Excision Repair (NER) pathway for removing cisplatin-DNA adducts.

Mismatch Repair (MMR) and its Paradoxical Role in
Cisplatin Sensitivity

The Mismatch Repair (MMR) system is primarily responsible for correcting base-base
mismatches and small insertions/deletions that arise during DNA replication.[11][12] However, it
also plays a significant, albeit complex, role in the cellular response to cisplatin.

MMR-Mediated Cytotoxicity

In MMR-proficient cells, the MMR machinery, particularly the MutSa complex (MSH2-MSH®6),
recognizes cisplatin-DNA adducts.[11][13] Instead of repairing these lesions, the persistent
binding and futile attempts at repair by the MMR system are thought to signal for downstream
apoptotic pathways.[14] This process can involve the activation of signaling kinases such as c-
Abl and JNK.[2]

MMR Deficiency and Cisplatin Resistance

Conversely, cells deficient in MMR components, such as MLH1 or MSH2, often exhibit a low-
level resistance to cisplatin.[15][16] In the absence of a functional MMR system, the cisplatin
adducts are not recognized in the same way, and the pro-apoptotic signaling cascade is not
initiated.[11] This allows the cells to tolerate the DNA damage to a greater extent.

Signaling Pathway: MMR-Mediated Apoptosis
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Caption: Mismatch Repair (MMR) recognition of cisplatin adducts leading to apoptosis.

Homologous Recombination (HR) Deficiency and
Synthetic Lethality
BRCA1/2 and Homologous Recombination

BRCA1 and BRCAZ2 are tumor suppressor proteins that play a critical role in the error-free
repair of DNA double-strand breaks (DSBs) through the Homologous Recombination (HR)
pathway.[17] While cisplatin primarily causes intrastrand crosslinks, these can be converted to
more cytotoxic interstrand crosslinks (ICLs) and DSBs, particularly when encountered by the
replication machinery.[6] Cells with mutations in BRCA1 or BRCA2 are deficient in HR and are
therefore highly sensitive to agents that cause ICLs and DSBs, such as cisplatin.[6][17]
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Synthetic Lethality with PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) is a key enzyme in the repair of single-strand breaks
(SSBs).[18] In cells treated with a PARP inhibitor, SSBs accumulate and can be converted into
DSBs during replication.[18] In HR-proficient cells, these DSBs can be repaired. However, in
HR-deficient cells (e.g., BRCA1/2 mutant cells), the combination of PARP inhibition and the
inability to repair DSBs leads to a massive accumulation of genomic instability and cell death.
This concept is known as synthetic lethality.[18][19] The combination of cisplatin and PARP
inhibitors can be particularly effective, as cisplatin increases the burden of DNA damage that
requires HR for repair, while the PARP inhibitor simultaneously disables a key alternative repair
pathway.[3][18]

Logical Relationship: Synthetic Lethality
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Cisplatin's Mechanism of Action in DNA Repair-
Deficient Cells: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15967022/docs#cisplatin-s-mechanism-of-action-in-
dna-repair-deficient-cells-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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